N-(2-cyanoethyl)-2,2-difluoro-N-methyl-6-nitrochromene-4-carbothioamide
N-(2-cyanoethyl)-2,2-difluoro-N-methyl-6-nitrochromene-4-carbothioamide
Brand Name:
Vulcanchem
CAS No.:
152661-13-7
VCID:
VC21141397
InChI:
InChI=1S/C15H13F2N3O3S/c16-8-15(9-17)7-12(14(24)19-5-1-4-18)11-6-10(20(21)22)2-3-13(11)23-15/h2-3,6-7H,1,5,8-9H2,(H,19,24)
SMILES:
CN(CCC#N)C(=S)C1=CC(OC2=C1C=C(C=C2)[N+](=O)[O-])(F)F
Molecular Formula:
C15H13F2N3O3S
Molecular Weight:
353.3 g/mol
N-(2-cyanoethyl)-2,2-difluoro-N-methyl-6-nitrochromene-4-carbothioamide
CAS No.: 152661-13-7
Cat. No.: VC21141397
Molecular Formula: C15H13F2N3O3S
Molecular Weight: 353.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 152661-13-7 |
|---|---|
| Molecular Formula | C15H13F2N3O3S |
| Molecular Weight | 353.3 g/mol |
| IUPAC Name | N-(2-cyanoethyl)-2,2-bis(fluoromethyl)-6-nitrochromene-4-carbothioamide |
| Standard InChI | InChI=1S/C15H13F2N3O3S/c16-8-15(9-17)7-12(14(24)19-5-1-4-18)11-6-10(20(21)22)2-3-13(11)23-15/h2-3,6-7H,1,5,8-9H2,(H,19,24) |
| Standard InChI Key | LKUDLWNQCZSCQW-UHFFFAOYSA-N |
| SMILES | CN(CCC#N)C(=S)C1=CC(OC2=C1C=C(C=C2)[N+](=O)[O-])(F)F |
| Canonical SMILES | C1=CC2=C(C=C1[N+](=O)[O-])C(=CC(O2)(CF)CF)C(=S)NCCC#N |
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